5-(2-chloro-4-fluorobenzyl)-3-phenethyl-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(2-chloro-4-fluorophenyl)methyl]-3-(2-phenylethyl)pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H19ClFN3O/c26-21-14-19(27)11-10-18(21)15-30-22-9-5-4-8-20(22)23-24(30)25(31)29(16-28-23)13-12-17-6-2-1-3-7-17/h1-11,14,16H,12-13,15H2
• InChI Key: WPLYHENWMYGPNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=C(C=C(C=C5)F)Cl
• Molecular Formula: C25H19ClFN3O
• Molecular Weight: 431.9 g/mol

Description

5-(2-chloro-4-fluorobenzyl)-3-phenethyl-3H-pyrimido[5,4-b]indol-4(5H)-one, also known as CFI-400945, is a small molecule inhibitor that has shown potential in cancer treatment.

Scientific Research Applications

Hepatitis B Inhibitor

A novel hepatitis B (HBV) inhibitor, closely related to the compound , was synthesized and analyzed. This compound demonstrated in vitro nanomolar inhibitory activity against HBV (Ivashchenko et al., 2019).

Synthesis and Structural Analysis

Research involving the synthesis of related pyrimido[5,4-b]indole compounds and their structural analysis has been conducted. These studies contribute to understanding the chemical properties and potential applications of similar compounds (Monge et al., 1986).

Anticancer Agent Potential

A study on N-benzyl aplysinopsin analogs, which are structurally related to the compound, indicated potential as anticancer agents. These analogs were evaluated for in vitro cytotoxicity against various human tumor cell lines (Penthala et al., 2011).

Antiaggregation Activity

A series of compounds including 3-amino-5H-1,2,3-triazino[5,4-b]indol-4-one, which shares a core structure with the compound , showed blood platelet antiaggregation activity (Monge et al., 1991).

Cascade Cyclization Techniques

Research into [5 + 2 + 1] cascade cyclization for the synthesis of 5H-pyrimido[5,4-b]indole derivatives was conducted. This study is relevant for understanding the synthesis methods for such compounds (Wu et al., 2022).

Anticonvulsant Agents

Synthesis and evaluation of pyrimido[5,4-b]indole derivatives as potential anticonvulsant agents were explored, highlighting the therapeutic applications of similar compounds (Murthy & Knaus, 1999).

Allosteric Modulation

A study on indole-2-carboxamides, closely related to the compound, revealed insights into structural requirements for allosteric modulation of cannabinoid receptors, contributing to the understanding of receptor interactions (Khurana et al., 2014).

Crystal Structures

Research was conducted on the crystal structures of similar compounds, which is vital for understanding the physical properties and potential applications in material science or drug design (Acosta et al., 2015).

Enzyme Inhibition

Analogues of similar compounds were synthesized using molecular simplification strategies and evaluated for enzyme inhibition activities, which is crucial for drug discovery and development (Braga et al., 2017).